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Compound of Interest

Compound Name: Sodium myristate, >=99%

CAS No.: 822-12-8

Cat. No.: B148147 Get Quote

Executive Summary
Sodium myristate (Myristic acid sodium salt; C14:0) is a saturated fatty acid salt widely used in

metabolic research, lipid raft studies, and surfactant chemistry. However, its amphiphilic nature

presents a distinct "solubility paradox": it is highly soluble in water only above its Krafft

temperature (~45–50°C) and prone to hydrolysis-driven precipitation at physiological pH.

This guide provides definitive protocols for dissolving sodium myristate in Ethanol (for chemical

stocks and lipid films) and Water/BSA (for biological assays), ensuring experimental

reproducibility and data integrity.

Physicochemical Fundamentals
To successfully manipulate sodium myristate, researchers must account for three

thermodynamic barriers:

The Krafft Point (TK): The temperature at which the solubility of the monomeric surfactant

equals the Critical Micelle Concentration (CMC). For sodium myristate in water,

. Below this temperature, the solubility is negligible, and the substance exists as hydrated
crystals.

Critical Micelle Concentration (CMC): The concentration above which monomers

spontaneously aggregate.
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Water (50°C): ~4 mM

Ethanol: Micellization is disrupted; ethanol acts as a co-solvent, increasing monomer

solubility but preventing stable micelle formation.

pH Sensitivity: The pKa of the carboxylic head group is ~4.9. In unbuffered water, sodium

myristate hydrolyzes to form an alkaline solution (pH ~9–10). If added to a neutral buffer (pH

7.4) without a carrier (like BSA), the equilibrium shifts toward the protonated, insoluble fatty

acid form, causing immediate turbidity.

Visualization: Solubility Phase Logic
The following diagram illustrates the thermodynamic decision-making process required for

stability.
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Sodium Myristate Solid

Select Solvent System

Aqueous (Water/Buffer) Organic (Ethanol)

Temp > Krafft Pt (50°C)? Molecular Dispersion
(Stock Solution)

Room Temp or Mild Heat

Carrier Protein (BSA)?

Yes (>50°C)

Precipitation/Crystallization

No (<50°C)

Stable Micellar Solution
(High pH Only)

No

Soluble BSA-Fatty Acid Complex
(Physiological pH/Temp)

Yes

Click to download full resolution via product page

Figure 1: Solubility logic gate. Note that aqueous stability at physiological temperatures (37°C)

requires BSA conjugation to prevent crystallization below the Krafft point.

Solvent Selection Matrix
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Feature Ethanol (Absolute) Water (Pure)
BSA-Complex

(Aqueous)

Primary Application

Stock solutions, Lipid

films, Chemical

synthesis

Physical chemistry

(CMC studies), High-

pH washing

Cell culture, Metabolic

assays, Animal

injections

Solubility Mechanism

Molecular dispersion

(Solvent-Solute

interaction)

Micellization

(Hydrophobic effect)

Protein binding

(Hydrophobic pocket

transport)

Max Concentration High (~100–150 mM)
Moderate (~20–50

mM)

Limited by BSA

capacity (typically 2–6

mM FA)

Temperature Req.
Room Temp or Mild

Heat (37°C)
High Heat (>50°C)

Prep at high heat;

Stable at 37°C

Physiological

Relevance

Low (Cytotoxic at

>0.1% v/v)

Low (High pH,

precipitates at 37°C)

High (Mimics in vivo

transport)

Stability High (sealed, -20°C)
Low (Crystallizes

upon cooling)

High (Stable for

weeks at -20°C)

Protocol A: BSA Conjugation (The "Gold Standard"
for Biology)
Purpose: To create a biologically available, pH-stable solution for cell treatment. Principle: Fatty

Acid-Free (FAF) BSA acts as a "sink," binding the hydrophobic tail of the myristate, preventing

precipitation when the temperature drops below the Krafft point or when pH is neutralized.

Materials
Sodium Myristate (Sigma/Merck, >99% purity)

Ultra Fatty Acid-Free BSA (Roche or equivalent)

150 mM NaCl solution (Sterile)
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Water bath set to 70°C (for FA) and 37°C (for BSA)

0.22 µm PES Syringe Filter

Step-by-Step Methodology
Prepare the Vehicle (BSA):

Prepare a 10% (w/v) or 2.5 mM solution of FAF-BSA in 150 mM NaCl.

Critical: Do not vortex BSA; it shears the protein. Swirl gently or use a magnetic stirrer at

low RPM.

Place in a 37°C water bath. Ensure it is fully dissolved and warm before proceeding.

Solubilize Sodium Myristate (The "Shock" Step):

Weigh sodium myristate to yield a final concentration of 10–20 mM (in the salt stock).

Add 150 mM NaCl.[1][2]

Heat to 70°C–80°C. You must exceed the Krafft point significantly.

Observation: The solution should turn from a cloudy suspension to completely clear and

colorless. If it is slightly hazy, it is not dissolved.

Conjugation (The Dropwise Method):

While the myristate solution is still hot (>60°C) and the BSA is warm (37°C):

Add the myristate solution dropwise to the stirring BSA solution.

Ratio: Target a molar ratio of roughly 2:1 to 6:1 (Fatty Acid : BSA). A 4:1 ratio is standard

for physiological mimicry.

Caution: If you add the hot lipid too fast, or if the BSA is cold, the lipid will precipitate

instantly (cloudiness).

Equilibration:
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Allow the mixture to stir at 37°C for 1 hour. This allows the fatty acid to enter the BSA

hydrophobic pockets.

The final solution should be clear to slightly opalescent, but free of particulates.

Sterilization & Storage:

Filter warm through a 0.22 µm PES filter.

Aliquot and store at -20°C. Avoid repeated freeze-thaws.

Visualization: Conjugation Workflow

Fatty Acid Prep

BSA Carrier Prep

Weigh Na-Myristate Heat to 75°C
(Clear Solution)

Dropwise Addition
(Hot FA into Warm BSA)

Must be Hot

Dissolve FAF-BSA
in Saline Warm to 37°C

Stir 1 hr @ 37°C 0.22µm Filter

Click to download full resolution via product page

Figure 2: Dual-stream workflow for generating stable BSA-Myristate complexes.

Protocol B: Ethanolic Stock (For Chemical/Film
Applications)
Purpose: Creating high-concentration stocks for storage or generating lipid films. Note: Not

recommended for direct addition to cell culture >0.1% v/v due to solvent toxicity.

Methodology
Preparation: Weigh Sodium Myristate.
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Solvent: Add absolute ethanol (or 95% Ethanol).

Dissolution:

Sodium myristate is sparingly soluble in cold ethanol.

Warm the solution to 40–50°C in a sealed vial (to prevent evaporation).

Sonicate in a water bath for 10–15 minutes.

Usage:

For Lipid Films: Aliquot into a glass tube, dry under nitrogen stream, and vacuum

desiccate. Rehydrate film with buffer (requires extrusion or sonication).

For Stock: Keep at room temperature.[3] If crystals form (common upon storage), re-warm

and sonicate before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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